3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C23H25ClN4S
• Molecular Weight: 425 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-6-(3,5-ditert-butylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C23H25ClN4S/c1-22(2,3)16-10-15(11-17(13-16)23(4,5)6)20-27-28-19(25-26-21(28)29-20)14-8-7-9-18(24)12-14/h7-13H,1-6H3
• InChI Key: CUILLMNGEHIYTP-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Cl)C(C)(C)C

Description

3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting the growth of cancer cells and bacteria by interfering with their DNA replication and protein synthesis. It also has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied extensively. It has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that helps to eliminate abnormal cells from the body. It also has been shown to reduce inflammation and oxidative stress, which are associated with various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to inhibit the growth of cancer cells and bacteria. This makes it a potential candidate for the development of new drugs for the treatment of cancer and infectious diseases. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on 3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer, infectious diseases, inflammation, and oxidative stress. Additionally, research can focus on developing new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. The most common method involves the reaction of 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-thiol with 3,5-ditert-butyl-4-hydroxybenzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then treated with triethylamine and triphosgene to obtain the final product.

Scientific Research Applications

The 3-(3-Chlorophenyl)-6-(3,5-ditert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole compound has shown promising results in various scientific research applications. It has been found to exhibit antitumor, antibacterial, antifungal, and antiviral activities. It also has potential as an anti-inflammatory and antioxidant agent.